Cas no 1492693-12-5 (1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 1492693-12-5
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6007640
• PubChem ID: 64906468
• Update Time: 2025-06-11

1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile
• AKOS014236312
• 1492693-12-5
• EN300-1839716

• Inchi： 1S/C15H17NO/c1-14(2,3)11-4-6-12(7-5-11)15(10-16)8-13(17)9-15/h4-7H,8-9H2,1-3H3
• InChI Key： MLPMPBCEUHMPFG-UHFFFAOYSA-N
• SMILES： O=C1CC(C#N)(C2C=CC(=CC=2)C(C)(C)C)C1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile

Recent Advances in the Study of 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 1492693-12-5)

1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 1492693-12-5) is a cyclobutane derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, making it a subject of intense research interest.

The synthesis of 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile has been optimized to achieve high yields and purity, which is critical for its application in drug discovery. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its structural integrity. The compound's stability under physiological conditions has also been investigated, providing insights into its suitability for further development.

Pharmacological studies have revealed that 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile exhibits notable activity against specific biological targets. For instance, it has been shown to modulate enzyme activity in pathways associated with inflammation and cancer. These findings suggest its potential as a lead compound for the development of novel therapeutics. In vitro and in vivo studies are currently underway to further elucidate its efficacy and safety profile.

In addition to its therapeutic potential, the compound's mechanism of action has been a focal point of recent research. Molecular docking studies have identified key interactions between 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile and target proteins, shedding light on its binding affinity and selectivity. These computational findings are being validated through experimental assays, which aim to confirm the compound's specificity and potency.

The broader implications of this research extend to the development of new chemical entities with improved pharmacokinetic properties. By leveraging the structural framework of 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile, researchers are exploring derivatives with enhanced bioactivity and reduced toxicity. Such efforts are expected to contribute significantly to the pipeline of drug candidates in the coming years.

In conclusion, 1-(4-tert-butylphenyl)-3-oxocyclobutane-1-carbonitrile (CAS: 1492693-12-5) represents a promising avenue for drug discovery and development. Its unique chemical properties and biological activity make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its therapeutic potential and advancing it through preclinical and clinical trials.